Cas no 204439-19-0 (1-(2-Hydroxypropyl)-2,5-dihydro-1H-pyrrole-2,5-dione)
1-(2-Hydroxypropyl)-2,5-dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-hydroxypropyl)-2,5-dihydro-1H-pyrrole-2,5-dione
- 1-(2-hydroxypropyl)pyrrole-2,5-dione
- N-(2-Hydroxypropyl)maleimide
- N-beta-hydroxypropyl maleimide
- 1-(2-Hydroxypropyl)-2,5-dihydro-1H-pyrrole-2,5-dione
-
- MDL: MFCD14597494
- Inchi: 1S/C7H9NO3/c1-5(9)4-8-6(10)2-3-7(8)11/h2-3,5,9H,4H2,1H3
- InChI Key: YWFOKXPDJMYPQR-UHFFFAOYSA-N
- SMILES: OC(C)CN1C(C=CC1=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 204
- XLogP3: -0.8
- Topological Polar Surface Area: 57.6
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 301.5±25.0 °C at 760 mmHg
- Flash Point: 136.2±23.2 °C
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
1-(2-Hydroxypropyl)-2,5-dihydro-1H-pyrrole-2,5-dione Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(2-Hydroxypropyl)-2,5-dihydro-1H-pyrrole-2,5-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B447620-10mg |
1-(2-hydroxypropyl)-2,5-dihydro-1H-pyrrole-2,5-dione |
204439-19-0 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B447620-50mg |
1-(2-hydroxypropyl)-2,5-dihydro-1H-pyrrole-2,5-dione |
204439-19-0 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B447620-100mg |
1-(2-hydroxypropyl)-2,5-dihydro-1H-pyrrole-2,5-dione |
204439-19-0 | 100mg |
$ 275.00 | 2022-06-07 | ||
| Enamine | EN300-97997-0.05g |
1-(2-hydroxypropyl)-2,5-dihydro-1H-pyrrole-2,5-dione |
204439-19-0 | 95% | 0.05g |
$153.0 | 2024-05-21 | |
| Enamine | EN300-97997-0.1g |
1-(2-hydroxypropyl)-2,5-dihydro-1H-pyrrole-2,5-dione |
204439-19-0 | 95% | 0.1g |
$228.0 | 2024-05-21 | |
| Enamine | EN300-97997-0.25g |
1-(2-hydroxypropyl)-2,5-dihydro-1H-pyrrole-2,5-dione |
204439-19-0 | 95% | 0.25g |
$325.0 | 2024-05-21 | |
| Enamine | EN300-97997-0.5g |
1-(2-hydroxypropyl)-2,5-dihydro-1H-pyrrole-2,5-dione |
204439-19-0 | 95% | 0.5g |
$512.0 | 2024-05-21 | |
| Enamine | EN300-97997-1.0g |
1-(2-hydroxypropyl)-2,5-dihydro-1H-pyrrole-2,5-dione |
204439-19-0 | 95% | 1.0g |
$656.0 | 2024-05-21 | |
| Enamine | EN300-97997-2.5g |
1-(2-hydroxypropyl)-2,5-dihydro-1H-pyrrole-2,5-dione |
204439-19-0 | 95% | 2.5g |
$1287.0 | 2024-05-21 | |
| Enamine | EN300-97997-5.0g |
1-(2-hydroxypropyl)-2,5-dihydro-1H-pyrrole-2,5-dione |
204439-19-0 | 95% | 5.0g |
$1903.0 | 2024-05-21 |
1-(2-Hydroxypropyl)-2,5-dihydro-1H-pyrrole-2,5-dione Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 1-(2-Hydroxypropyl)-2,5-dihydro-1H-pyrrole-2,5-dione
Research Briefing on 1-(2-Hydroxypropyl)-2,5-dihydro-1H-pyrrole-2,5-dione (CAS: 204439-19-0)
1-(2-Hydroxypropyl)-2,5-dihydro-1H-pyrrole-2,5-dione (CAS: 204439-19-0) is a chemically modified maleimide derivative that has garnered significant attention in recent biomedical and pharmaceutical research. This compound, characterized by its reactive pyrrole-2,5-dione core and hydroxypropyl side chain, exhibits unique properties that make it a promising candidate for drug development, bioconjugation, and targeted therapeutic applications. Recent studies have explored its potential in covalent protein modification, polymer chemistry, and as a building block for novel bioactive molecules.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in creating stable protein-drug conjugates. Researchers utilized its maleimide group for site-specific conjugation with thiol-containing biologics, achieving enhanced serum stability compared to traditional maleimide derivatives. The hydroxypropyl moiety was found to improve solubility and reduce aggregation, addressing a key limitation in bioconjugation applications. This advancement has particular relevance for antibody-drug conjugate (ADC) development, where stability and controlled release are critical parameters.
In polymer science, 1-(2-Hydroxypropyl)-2,5-dihydro-1H-pyrrole-2,5-dione has shown promise as a monomer for creating pH-responsive materials. A team at MIT reported in Advanced Materials (2024) the development of a novel hydrogel system using this compound that demonstrates reversible cross-linking behavior under physiological conditions. The material's unique degradation profile, attributed to the hydroxypropyl-modified maleimide structure, makes it particularly suitable for controlled drug delivery applications where gradual release is desired.
Recent pharmacological investigations have revealed unexpected bioactive properties of this compound. A Nature Communications paper (2023) identified its ability to modulate redox signaling pathways through selective interaction with protein thiols. The study demonstrated concentration-dependent effects on Nrf2 activation, suggesting potential applications in oxidative stress-related disorders. However, researchers caution that the compound's reactivity profile requires careful dose optimization to avoid off-target effects.
The synthetic accessibility of 1-(2-Hydroxypropyl)-2,5-dihydro-1H-pyrrole-2,5-dione has also been improved through recent methodological advances. A 2024 Organic Process Research & Development publication described a scalable, green chemistry approach using continuous flow technology that achieves >90% yield while minimizing hazardous byproducts. This development addresses previous manufacturing challenges and could facilitate broader adoption in industrial applications.
Looking forward, several clinical trials are planned or underway evaluating derivatives of this compound in oncology and autoimmune applications. Early preclinical data suggest that properly modified versions may offer improved therapeutic indices compared to existing maleimide-based therapeutics. However, researchers emphasize the need for comprehensive toxicological profiling, as the compound's reactivity could potentially lead to immunogenicity concerns in certain formulations.
204439-19-0 (1-(2-Hydroxypropyl)-2,5-dihydro-1H-pyrrole-2,5-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)